Cas no 678173-43-8 (1-(3-pyridinylsulfonyl)-1h-benzotriazole)

• Product Name: 1-(3-pyridinylsulfonyl)-1h-benzotriazole
• CAS No: 678173-43-8
• MF: C₁₁H₈N₄O₂S
• MW: 260.271820068359
• MDL: MFCD05149210
• CID: 967171
• PubChem ID: 24883526
• Update Time: 2025-04-19

1-(3-pyridinylsulfonyl)-1h-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-pyridinylsulfonyl)-1h-benzotriazole
• 1-pyridin-3-ylsulfonylbenzotriazole
• 1-(3-pyridylsulfonyl)-1H-1,2,3-benzotriazole
• 1-[(3-pyridyl)sulfonyl]benzotriazole
• DTXSID30395315
• 678173-43-8
• SCHEMBL4339723
• 1-(Pyridin-3-ylsulfonyl)-1H-benzo[d][1,2,3]triazole
• 1-(3-Pyridinylsulfonyl)-1H-benzotriazole, 95%
• DTXCID20346174

• MDL： MFCD05149210
• Inchi： 1S/C11H8N4O2S/c16-18(17,9-4-3-7-12-8-9)15-11-6-2-1-5-10(11)13-14-15/h1-8H
• InChI Key： DFXYJMFTJONXBH-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1C2C=CC=CC=2N=N1)(=O)=O

Computed Properties

• Exact Mass: 260.03700
• Monoisotopic Mass: 260.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Melting Point: 136-140 °C
• PSA: 86.12000
• LogP: 2.14410

1-(3-pyridinylsulfonyl)-1h-benzotriazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38